Cas no 1599574-01-2 (Pentane, 3-(chloromethyl)-1-(ethylthio)-)

• Product Name: Pentane, 3-(chloromethyl)-1-(ethylthio)-
• CAS No: 1599574-01-2
• MF: C₈H₁₇ClS
• MW: 180.738580465317
• CID: 5283387
• Update Time: 2025-07-16

Pentane, 3-(chloromethyl)-1-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(chloromethyl)-1-(ethylthio)-

• Inchi： 1S/C8H17ClS/c1-3-8(7-9)5-6-10-4-2/h8H,3-7H2,1-2H3
• InChI Key： BTVFFJACKUOSBI-UHFFFAOYSA-N
• SMILES： C(SCC)CC(CCl)CC

Additional information on Pentane, 3-(chloromethyl)-1-(ethylthio)-

Comprehensive Analysis of Pentane, 3-(chloromethyl)-1-(ethylthio)- (CAS No. 1599574-01-2)

Pentane, 3-(chloromethyl)-1-(ethylthio)- (CAS No. 1599574-01-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of alkylthio-substituted alkanes, which are increasingly studied for their versatility in industrial and research settings. With the growing demand for high-performance chemical intermediates, this compound has become a focal point for chemists and material scientists.

The molecular structure of Pentane, 3-(chloromethyl)-1-(ethylthio)- features a chloromethyl group and an ethylthio moiety, which contribute to its reactivity and functional diversity. These structural attributes make it a valuable building block in organic synthesis, particularly in the development of specialty chemicals and advanced materials. Researchers are exploring its potential in pharmaceutical intermediates, agrochemical formulations, and polymer science, aligning with current trends in sustainable chemistry.

One of the most frequently asked questions about Pentane, 3-(chloromethyl)-1-(ethylthio)- revolves around its synthesis methods and purification techniques. Modern synthetic routes often employ catalytic processes to enhance yield and reduce environmental impact, reflecting the industry's shift toward green chemistry. Additionally, its solubility profile and stability under various conditions are critical factors for researchers optimizing its use in custom synthesis projects.

In the context of industrial applications, Pentane, 3-(chloromethyl)-1-(ethylthio)- is being investigated for its role in lubricant additives and surface-active agents. Its ability to modify interfacial properties makes it a candidate for high-efficiency formulations in coatings and adhesives. Furthermore, its compatibility with bio-based solvents aligns with the global push for eco-friendly alternatives in manufacturing.

From a safety and handling perspective, proper storage and transportation of Pentane, 3-(chloromethyl)-1-(ethylthio)- are essential to maintain its integrity. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. This includes working in well-ventilated areas and using appropriate personal protective equipment (PPE), topics frequently searched by professionals in the field.

The future outlook for Pentane, 3-(chloromethyl)-1-(ethylthio)- is promising, with ongoing research focusing on its derivatization potential and scalability. As industries prioritize innovative chemical solutions, this compound is poised to play a pivotal role in advancing material science and process optimization. Its relevance in cutting-edge research ensures continued interest from academic and industrial stakeholders alike.